Cas no 1780438-09-6 (1-(4-chloro-2,5-difluorophenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(4-chloro-2,5-difluorophenyl)-2-(methylamino)ethan-1-one
• CAS No: 1780438-09-6
• MF: C₉H₈ClF₂NO
• MW: 219.615728378296
• CID: 5982080
• PubChem ID: 84787100
• Update Time: 2025-05-20

1-(4-chloro-2,5-difluorophenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2,5-difluorophenyl)-2-(methylamino)ethan-1-one
• 1780438-09-6
• EN300-1982382

• Inchi： 1S/C9H8ClF2NO/c1-13-4-9(14)5-2-8(12)6(10)3-7(5)11/h2-3,13H,4H2,1H3
• InChI Key： AOYIDLVKDQAAFM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)C(CNC)=O)F

Computed Properties

• Exact Mass: 219.0262479g/mol
• Monoisotopic Mass: 219.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(4-chloro-2,5-difluorophenyl)-2-(methylamino)ethan-1-one

Comprehensive Guide to 1-(4-chloro-2,5-difluorophenyl)-2-(methylamino)ethan-1-one (CAS No. 1780438-09-6): Properties, Applications, and Market Insights

The compound 1-(4-chloro-2,5-difluorophenyl)-2-(methylamino)ethan-1-one (CAS No. 1780438-09-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This chloro-difluorophenyl derivative has garnered attention due to its unique structural features, which make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for "1-(4-chloro-2,5-difluorophenyl)-2-(methylamino)ethan-1-one uses" and "CAS 1780438-09-6 supplier," reflecting its growing relevance in modern chemistry.

Chemically, 1-(4-chloro-2,5-difluorophenyl)-2-(methylamino)ethan-1-one belongs to the class of aryl ketones with an amine functional group. The presence of both chloro and difluoro substituents on the phenyl ring enhances its electronic properties, making it particularly useful in medicinal chemistry. Recent trends in drug discovery emphasize the importance of fluorinated compounds, as they often exhibit improved metabolic stability and bioavailability. This aligns with frequent search queries like "fluorinated drug intermediates 2024" and "chloro-difluorophenyl compounds in pharma."

In pharmaceutical applications, this compound serves as a key building block for the development of central nervous system (CNS) agents and enzyme inhibitors. Its methylamino moiety allows for further derivatization, enabling researchers to create diverse molecular libraries. The agrochemical industry also shows interest in 1780438-09-6 for developing novel crop protection agents, especially with increasing global demand for sustainable agriculture solutions—a hot topic reflected in searches for "next-gen agrochemical intermediates."

The synthesis of 1-(4-chloro-2,5-difluorophenyl)-2-(methylamino)ethan-1-one typically involves multi-step organic reactions, including Friedel-Crafts acylation and reductive amination. Process optimization remains an active research area, as evidenced by queries such as "efficient synthesis of difluorophenyl ketones." Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, crucial for end-use applications.

Market analysis indicates steady growth for halogenated aromatic compounds, driven by pharmaceutical R&D investments. The compound 1780438-09-6 benefits from this trend, with specialty chemical suppliers expanding their catalogs to meet demand. Environmentally friendly production methods are increasingly prioritized, aligning with industry searches for "green chemistry approaches for fluorinated intermediates."

Storage and handling of 1-(4-chloro-2,5-difluorophenyl)-2-(methylamino)ethan-1-one require standard organic compound precautions. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during laboratory use—a practical consideration often queried as "safe handling of methylamino ketones."

Future research directions may explore the compound's potential in PET radiopharmaceuticals (given its fluorine content) and catalysis. These applications correspond with emerging search trends like "fluorine-18 labeled precursors" and "organocatalysts from aminoketones." As the chemical industry evolves toward more targeted therapies and sustainable practices, CAS 1780438-09-6 is poised to maintain its relevance.

For researchers sourcing this material, verifying supplier credentials and requesting certificates of analysis (CoA) ensures quality—a frequently searched best practice ("how to evaluate chemical intermediate suppliers"). Custom synthesis options are also available for modified derivatives, addressing niche requirements in drug discovery projects.